Cas no 1898058-00-8 (1-2-methoxy-5-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid)

• Product Name: 1-2-methoxy-5-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid
• CAS No: 1898058-00-8
• MF: C₁₄H₁₅F₃O₃
• MW: 288.262315034866
• CID: 5961370
• PubChem ID: 117465535
• Update Time: 2025-05-20

1-2-methoxy-5-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-5-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid
• 1898058-00-8
• 1-[2-methoxy-5-(trifluoromethyl)phenyl]cyclopentane-1-carboxylic acid
• EN300-1965799

• Inchi： 1S/C14H15F3O3/c1-20-11-5-4-9(14(15,16)17)8-10(11)13(12(18)19)6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3,(H,18,19)
• InChI Key： LEWFBYIONQWSPQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1(C(=O)O)CCCC1)OC)(F)F

Computed Properties

• Exact Mass: 288.09732882g/mol
• Monoisotopic Mass: 288.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-2-methoxy-5-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid

1-2-Methoxy-5-(Trifluoromethyl)Phenylcyclopentane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-2-methoxy-5-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid (CAS No. 1898058-00-8) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of cyclopentane carboxylic acids, which are known for their versatility in chemical synthesis and their role in various biological systems. The presence of the methoxy and trifluoromethyl groups on the aromatic ring introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and exploration in research and development.

Recent studies have highlighted the importance of such compounds in the field of drug discovery. The cyclopentane ring, combined with the substituted phenyl group, provides a rigid yet flexible framework that can interact with biological targets such as enzymes and receptors. For instance, researchers have investigated the potential of this compound as a lead molecule in the development of novel antibiotics or anti-inflammatory agents. The trifluoromethyl group, in particular, is known to enhance lipophilicity and improve pharmacokinetic profiles, making it a desirable feature in drug candidates.

In addition to its pharmaceutical applications, 1-2-methoxy-5-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid has shown promise in materials science. Its ability to form stable amide bonds makes it a candidate for polymer synthesis or as a building block in supramolecular chemistry. Recent advancements in click chemistry have further expanded its utility, enabling rapid and efficient assembly of complex molecular architectures.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the methoxy and trifluoromethyl groups is achieved through nucleophilic aromatic substitution or electrophilic substitution reactions, depending on the specific conditions and starting materials. Subsequent cyclization reactions are then employed to form the cyclopentane ring, followed by oxidation or reduction steps to introduce the carboxylic acid functionality.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses have provided insights into its molecular structure, purity, and stability under various conditions. Furthermore, computational chemistry methods, including density functional theory (DFT) calculations, have been utilized to study its electronic properties and reactivity.

One of the most exciting developments involving this compound is its application in green chemistry. Researchers have explored its use as a biodegradable polymer precursor or as an intermediate in bio-based chemical processes. By leveraging its unique properties, scientists aim to develop sustainable materials that minimize environmental impact while maintaining high performance.

In conclusion, 1-2-methoxy-5-(trifluoromethyl)phenylcyclopentane-1-carboxylic acid (CAS No. 1898058-00-8) is a versatile compound with significant potential across multiple disciplines. Its structural features make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new functionalities and uses for this molecule, it is poised to play an increasingly important role in advancing science and technology.